2-((4-methylpyrimidin-2-yl)oxy)-N-(4-(2-methylthiazol-4-yl)phenyl)acetamide

• IUPAC Name: 2-(4-methylpyrimidin-2-yl)oxy-N-[4-(2-methyl-1,3-thiazol-4-yl)phenyl]acetamide
• InChI: InChI=1S/C17H16N4O2S/c1-11-7-8-18-17(19-11)23-9-16(22)21-14-5-3-13(4-6-14)15-10-24-12(2)20-15/h3-8,10H,9H2,1-2H3,(H,21,22)
• InChI Key: YQBNNRIXVJVTPV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1)OCC(=O)NC2=CC=C(C=C2)C3=CSC(=N3)C
• Molecular Formula: C17H16N4O2S
• Molecular Weight: 340.4 g/mol

Description

2-((4-methylpyrimidin-2-yl)oxy)-N-(4-(2-methylthiazol-4-yl)phenyl)acetamide is a chemical compound that has been extensively researched for its potential in various scientific applications. It is a small molecule that has shown promising results in the field of drug discovery and development.

Scientific Research Applications

Anticancer Properties

A study synthesized derivatives of thiazole compounds, similar in structure to the compound , to investigate their anticancer properties. The compounds were tested against A549 human lung adenocarcinoma cells and NIH/3T3 mouse embryoblast cell lines. One compound, in particular, showed high selectivity and significant apoptosis induction, though not as high as the standard, cisplatin (Evren et al., 2019).

Antimicrobial and Antifungal Properties

Newly synthesized N-[4-(3-Oxo-3-phenyl-propenyl)-phenyl]-2-(4-phenyl-5-pyridine-4yl-4H-[1,2,4]triazole-3-ylsulfanyl)-acetamide compounds were evaluated for their in vitro antibacterial activity against Staphylococcus aureus, Escherichia coli, Pseudomonas aeruginosa, and Salmonella typhi. They also tested for antifungal activity against Aspergillus niger and Candida albicans. The compounds exhibited varying zones of inhibition indicating their antimicrobial potential (Mahyavanshi et al., 2017).

Acetylcholinesterase Inhibition

Compounds structurally similar to the compound of interest were synthesized and screened for their inhibitory activity on acetylcholinesterase, an enzyme associated with neurological function. At a concentration of 0.1 µM, some compounds showed significant inhibition rates, with one compound having an IC50 value lower than the standard drug donepezil, indicating potential therapeutic applications in neurological disorders (Yurttaş et al., 2013).

Synthesis Routes and Structural Insights

Studies have also focused on the synthetic routes to obtain compounds like 2-((4-methylpyrimidin-2-yl)oxy)-N-(4-(2-methylthiazol-4-yl)phenyl)acetamide and their structural analysis. These investigations provide valuable insights into the chemical properties and potential reactivity of these compounds, laying the groundwork for their application in various scientific research fields (Brown & Waring, 1977).